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Compound of Interest

Compound Name: 2-Chloro-1-(2-nitrophenyl)ethanone
CAS No.: 113337-37-4
Cat. No.: B046773
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An In-depth Technical Guide to the Safe Handling of 2-Chloro-1-(2-nitrophenyl)ethanone

Disclaimer: A specific, verified Safety Data Sheet (SDS) for 2-Chloro-1-(2-nitrophenyl)ethanone (CAS
No. not definitively available in searched literature) is not readily accessible. This guide has been
meticulously synthesized by analyzing the chemical properties, hazard classifications, and safety
protocols of structurally analogous compounds. The information herein is provided as an expert-level
guide for risk assessment and safe handling procedures for trained research and development
professionals. All procedures should be conducted under the supervision of a qualified chemist and in a
controlled laboratory setting.

Introduction: Understanding the Compound Profile

2-Chloro-1-(2-nitrophenyl)ethanone is a halogenated nitroaromatic ketone. Its structure combines
three key functional groups that dictate its reactivity and toxicological profile:

¢ 0-Chloro Ketone: This moiety is a potent lachrymator and a reactive alkylating agent, suggesting
significant irritation and corrosive potential to eyes, skin, and the respiratory tract.[1][2]

» Nitrophenyl Group: The nitro group is a strong electron-withdrawing group, which influences the
compound's chemical reactivity and is often associated with toxicity and the potential for hazardous
decomposition upon heating.[3]
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+ Aromatic Ketone: This core structure provides a basis for comparison with other acetophenone
derivatives.

Given these structural alerts, 2-Chloro-1-(2-nitrophenyl)ethanone must be handled as a hazardous
substance with significant acute toxicity, corrosive properties, and potential long-term health effects.
This guide provides the necessary framework for its safe utilization in a research and drug development
context.

Hazard Identification and GHS Classification

Based on an analysis of related compounds such as 1-chloro-2-nitrobenzene and 2-
chloroacetophenone, the following GHS classification is recommended for preliminary risk assessment.

[1][2][4]
Signal Word:Danger[4]

Hazard Pictograms:

Pictogram Hazard Class

Acute Toxicity (Oral, Dermal)

Skin Corrosion / Eye Damage

Carcinogenicity (Suspected)

Hazardous to the Aquatic Environment

Hazard Statements:

H301 + H311: Toxic if swallowed or in contact with skin.

H314: Causes severe skin burns and eye damage.[4][5]

H351: Suspected of causing cancer.

H411: Toxic to aquatic life with long lasting effects.[4]

Precautionary Statements (Selected):
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o P201 & P202: Obtain special instructions before use. Do not handle until all safety precautions have
been read and understood.

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.[5]

e P273: Avoid release to the environment.

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[6]

e P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER/doctor. Rinse mouth.

e P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON CENTER/doctor if you
feel unwell.

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[6]

+ P405: Store locked up.
+ P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties

Exact data for the target compound is unavailable. The following table provides estimated or analogous
data from structurally similar molecules to guide experimental design.
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. Source (Analogous
Property Value / Information

Compound)
Molecular Formula CsHsCINO3 [6][7]
Molecular Weight 199.59 g/mol [61[7]

Likely a white to yellow crystalline
Appearance _ (2]
powder or solid.

31-33°C/88-91 °F (for a

Melting Point ]
related chloro-nitro compound)

N _ ~245 - 246 °C | 473 - 475 °F (for
Boiling Point [7]
related compounds)

Density ~1.35-1.38 g/cm3 [7]

Expected to have better solubility
Solubility in polar organic solvents (e.g., [3]
ethanol, DMF) than in water.

) > 100 °C / 212 °F (for related
Flash Point (7118l
compounds)

Safe Handling and Personal Protective Equipment (PPE)

The primary routes of exposure are inhalation, skin contact, and eye contact.[2][9] Engineering controls
are paramount for safe handling.

Engineering Controls

All manipulations of 2-Chloro-1-(2-nitrophenyl)ethanone, including weighing and solution preparation,
must be conducted inside a certified chemical fume hood to prevent inhalation of dust or vapors.[1][2]
The work area should be equipped with an easily accessible eyewash station and safety shower.[1][2]

Personal Protective Equipment (PPE) Workflow

The selection of PPE is a critical, self-validating step in the experimental protocol. The following
workflow diagram outlines the decision-making process for ensuring adequate protection.
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Personal Protective Equipment (PPE) Selection Workflow
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Task Type
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( Assess Task ) f fff I Solution Work } Requires. \ 4
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Standard PPE:
Requires - Safety Glasses

- Lab Coat
- Closed-toe Shoes
Gloves:
- Nitrile (double-gloved)
- Check breakthrough time
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Wi | Requires

P Weighing Solid

Requires
Respiratory Protection:
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Requires - N95/P100 filter or as advised
by safety officer
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Caption: PPE selection workflow based on the experimental task.
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Detailed PPE Specifications:

* Eye/Face Protection: Chemical safety goggles are mandatory. A face shield should be worn over
goggles when there is a significant risk of splashing.[1]

» Skin Protection: Wear a flame-retardant lab coat. Use heavy-duty nitrile or neoprene gloves; double-
gloving is recommended. Always check the manufacturer's data for chemical breakthrough times.
Contaminated clothing must be removed immediately and decontaminated or disposed of as
hazardous waste.[10]

+ Respiratory Protection: Respiratory protection, such as a NIOSH-approved respirator with
appropriate cartridges for organic vapors and particulates, is required when dusts are generated or if
working outside of a fume hood (not recommended).[10]

Hygiene Measures: Do not eat, drink, or smoke in the laboratory. Wash hands and face thoroughly after
handling the substance. Apply preventive skin protection.

Storage and Stability

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][11] The
storage location should be a designated corrosives or toxics cabinet and kept locked up, accessible
only to authorized personnel.[1] Store segregated from incompatible materials.[11]

Incompatible Materials:
e Strong bases, amines, and alcohols[1]
« Strong oxidizing agents[9]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products can be
released, including:

e Carbon monoxide (CO) and Carbon dioxide (CO2)[1]
¢ Nitrogen oxides (NOx)[8]
* Hydrogen chloride gas[1]

Reactivity: This compound is combustible. Vapors may be heavier than air and can spread along floors.
On intense heating, it may form explosive mixtures with air.[4]
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Emergency Procedures: A Self-Validating Response
System

In the event of an emergency, a rapid and systematic response is crucial to mitigate harm. All laboratory
personnel must be trained on these procedures.

Emergency Response Workflow

The following diagram outlines the critical decision points and actions for any chemical exposure or spill

incident.
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Emergency Response Protocol

Chemical Incident Occurs
(Spill or Exposure)

Assess Severity
(Minor vs. Major)

Minor Spill
(Controllable)

Major Spill or
Any Exposure

Minor Spill Major Spill or Any Exposure

'

1. Evacuate immediate area.
2. Activate alarm / Call 911.
3. If exposed, proceed to

emergency wash station.

Y

1. Alert personnel in immediate area.
2. Don appropriate PPE.
3. Contain spill with inert absorbent.
4. Collect into sealed container.
5. Decontaminate area.

Decontamination Protocol

Exposurg Type Exposure Type

Skin Contact: Eye Contact:
- Remove contaminated clothing. - Flush with eyewash for 15+ min.
- Flush with water for 15+ min. - Hold eyelids open.

Seek Immediate
Medical Attention

Report Incident
to Supervisor / EHS

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill or exposure.
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Step-by-Step Emergency Protocols

Skin Contact:

Immediately proceed to the nearest safety shower or drench hose.[12]

While rinsing, remove all contaminated clothing and jewelry. Seconds count.[12]

Flush the affected area with copious amounts of water for at least 15 minutes.[12][13] Do not use
solvents to wash the skin.[12]

Seek immediate medical attention. Provide the medical team with the chemical name and this safety
guide.[2]

Eye Contact:

Immediately flush the eye(s) with water at an eyewash station for at least 15 minutes.[12][13]

Forcibly hold the eyelids open to ensure water rinses the entire surface of the eye and lids.[13]

Remove contact lenses while rinsing, but do not delay the start of flushing.[12][13]

Seek immediate medical attention from an ophthalmologist regardless of the apparent severity.[4]

Inhalation:

* Move the victim to fresh air immediately.[1][2]

« If breathing is difficult or has stopped, trained personnel should provide artificial respiration. Do not
use mouth-to-mouth resuscitation.[2]

¢ Seek immediate medical attention.[2]

Ingestion:

e Do NOT induce vomiting.[1][14] The substance is expected to be corrosive, and vomiting can cause
further damage.[1]

« If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of
water or milk.[2]
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« Call a poison control center or seek immediate medical attention.[15]
Fire Fighting:

» Use carbon dioxide, dry chemical powder, or appropriate foam for small fires.[2] Water spray can be
used to cool containers.[9]

« Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear to prevent
contact with hazardous vapors and decomposition products.[1][2]

Toxicological Information

The toxicological properties of 2-Chloro-1-(2-nitrophenyl)ethanone have not been fully investigated.
[1] The following information is inferred from its structural components and data from analogous
chemicals.

Acute Toxicity: Expected to be toxic via oral, dermal, and inhalation routes.[2]
« Skin Corrosion/Irritation: Causes severe skin burns and irritation.[4][5]

» Serious Eye Damage/Irritation: Causes severe eye damage and is a lachrymator (a substance that
causes tearing).[1][9]

» Carcinogenicity: Suspected of causing cancer based on data for related nitroaromatic compounds.

» Other Effects: Ingestion may cause severe swelling and damage to the gastrointestinal tract, with a
danger of perforation.[1]

References
SAFETY DATA SHEET for 1-chloro-2-nitrobenzene. Sigma-Aldrich. [URL:

https://www.sigmaaldrich.com/US/en/sds/aldrich/185760]

e SAFETY DATA SHEET for 2-Chloroacetophenone. Fisher Scientific. [URL:
https://www.fishersci.com/sds?productName=AC108600050]

e Section 3: Emergency Procedures. Princeton University Environmental Health and Safety. [URL:
https://ehs.princeton.edu/manuals/laboratory-safety-manual/section-3-emergency-procedures]

o SAFETY DATA SHEET for 2" -Chloroacetophenone. Fisher Scientific. [URL:
https://www.fishersci.com/sds?productName=AC155250250]

* Material Safety Data Sheet for 2-Chloroacetophenone. [URL:
https://fscimage.fishersci.com/msds/04820.htm]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.cdc.gov/chemical-emergencies/response/index.html
https://sds.chemtel.net/webclients/safariland/raw_materials/2-Chloroacetophenone.pdf
https://www.fishersci.com/store/msds?partNumber=AC179770250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1074922&productDescription=2-CHLOROACETOPHENONE+98%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://sds.chemtel.net/webclients/safariland/raw_materials/2-Chloroacetophenone.pdf
https://www.benchchem.com/product/b046773/docs?utm_src=pdf-body#safety-data-sheet-sds-for-2-chloro-1-2-nitrophenyl-ethanone
https://www.fishersci.com/store/msds?partNumber=AAA1074922&productDescription=2-CHLOROACETOPHENONE+98%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://sds.chemtel.net/webclients/safariland/raw_materials/2-Chloroacetophenone.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/180769
https://www.echemi.com/sds/2-bromo-2-chloroacetophenone-pid_Rock45514.html
https://www.fishersci.com/store/msds?partNumber=AAA1074922&productDescription=2-CHLOROACETOPHENONE+98%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC179770250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1074922&productDescription=2-CHLOROACETOPHENONE+98%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046773?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1-(2-Chloro-5-nitrophenyl)ethanone Physical Properties. iChemical. [URL:
https://www.ichemical.com/cas-23082-50-0.html]

Emergency Response Guide. University of Sharjah. [URL:
https://www.sharjah.ac.ae/en/Administration/central-
labs/Documents/Central%20Labs%20Emergency%20Response%20Guide.pdf]
1-(2-Chloro-5-nitrophenyl)ethanone Safety Information. Sigma-Aldrich. [URL:
https://lwww.sigmaaldrich.com/US/en/product/aldrich/albcpr7863]

2'-Chloro-5"-nitroacetophenone Safety Data. ECHEMI. [URL: https://www.echemi.com/products/2-
chloro-5-nitroacetophenone_23082-50-0.html]

What to Do in a Chemical Emergency. Centers for Disease Control and Prevention (CDC). [URL:
https://www.cdc.

SAFETY DATA SHEET for a related toxic and corrosive compound. Sigma-Aldrich. [URL:
https://lwww.sigmaaldrich.com/US/en/sds/aldrich/180769]

Emergency Response Plan. Active AgriScience. [URL: https://activeagriscience.com/wp-
content/uploads/2021/05/EMERGENCY-RESPONSE-PLAN-2021.pdf]

Emergency Procedures for Incidents Involving Chemicals. University of Kentucky Research Safety.
[URL:
https://ehs.uky.edu/docs/pdf/ls_emergency_procedures_for_incidents_involving_chemicals_0001.pdf]
2-Chloro-1-(4-nitrophenyl)ethan-1-one Safety Information. ChemScene. [URL:
https://lwww.chemscene.com/products/2-Chloro-1-(4-nitrophenyl)ethan-1-one-CS-0238524.html]
Ethanone, 1-(2-chloro-5-nitrophenyl)- Spectra. SpectraBase. [URL:
https://spectrabase.com/spectrum/FX7zNIO0Yaql]

2-Chloro-1-(2-chloro-5-nitrophenyl)ethanone Product Information. Anax Laboratories. [URL:
https://www.anaxlab.com/2-chloro-1-(2-chloro-5-nitrophenyl)ethanone_2228399-86-6]

SAFETY DATA SHEET for 2-Bromo-1-(2-chlorophenyl)ethan-1-one. Fisher Scientific. [URL:
https://www.fishersci.com/sds?productName=AC464190010]

Comparative Analysis of Reactivity and Physical Properties. NINGBO INNO PHARMCHEM CO.,LTD.
[URL: https://www.inno-pharmchem.com/news/comparative-analysis-reactivity-and-physical-
properties-of-2-chloro-1-4-methoxyphenyl-ethanone-vs-analogues-24536657.html]

SAFETY DATA SHEET for 2'-Nitroacetophenone. Fisher Scientific. [URL:
https://lwww.fishersci.com/sds?productName=AC128910050]
2-Bromo-1-(2-chlorophenyl)ethanone Safety Data Sheets. ECHEMI. [URL:
https://lwww.echemi.com/sds/2-bromo-1-(2-chlorophenyl)ethanone-5000-66-8.html]
2-Chloro-1-(4-nitrophenyl)ethanone Safety Information. BLDpharm. [URL.:
https://www.bldpharm.com/products/34006-49-0.html]

Safe Handling and Storage of Chemicals. Boston University Environmental Health & Safety. [URL:
https://www.bu.edu/ehs/laboratory-safety/chemical-safety/safe-handling-and-storage-of-chemicals/]
GHS Hazardous Chemical Information List. Safe Work Australia. [URL:
https://www.safeworkaustralia.gov.
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¢ 2-chloro-1-(5-chlorothiophen-2-yl)ethanone Exposure Predictions. US EPA. [URL:
https://comptox.epa.gov/dashboard/dsstoxdb/results/exposure?search=DTXSID60408326]

o 2'-Nitroacetophenone Compound Summary. PubChem, National Center for Biotechnology
Information. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/11346]

+ Ethanone, 1-(2-nitrophenyl)- Data. NIST WebBook. [URL: https://webbook.nist.gov/cgi/cbook.cgi?
ID=C577593&Mask=200]

o 2-chloro-1-(5-chlorothiophen-2-yl)ethanone Properties. US EPA. [URL:
https://comptox.epa.gov/dashboard/dsstoxdb/results/properties?search=DTXSID60408326]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended
for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we
make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential Hast

and advanced chemicals, empowering scientists and Ontario, CA 91761, United States

researchers to drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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